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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B008356 Get Quote

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the effective dissolution of Solvent Red 135 for various

laboratory applications. The protocols and insights herein are grounded in established chemical

principles and practical field experience to ensure reliable and reproducible results.

Introduction to Solvent Red 135
Solvent Red 135 is a yellowish-red solvent dye belonging to the perinone class of compounds.

[1] It is characterized by its high heat resistance, excellent light fastness, and strong tinting

strength.[1][2] Chemically, it is an amino ketone that presents as a bright red powder.[3][4]

While it is insoluble in water, it exhibits solubility in a range of organic solvents.[2][3][4] These

properties make it a valuable colorant in the plastics industry, particularly for polymers like

polystyrene (PS), polyethylene terephthalate (PET), polycarbonate (PC), and acrylonitrile

butadiene styrene (ABS).[2][5] In a laboratory setting, proper dissolution is the foundational

step for a multitude of applications, from creating colored polymer films to preparing standards

for analytical testing.

Core Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Solvent Red 135 is paramount

for selecting the appropriate dissolution strategy.
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Property Value Source

C.I. Name Solvent Red 135 [1]

CAS Number 20749-68-2, 71902-17-5 [1]

Chemical Class Perinone [1]

Appearance Yellowish-red powder [1][2]

Molecular Formula C₁₈H₆Cl₄N₂O [6]

Molecular Weight 408.06 g/mol [7]

Melting Point ~318 °C [1][2]

Heat Resistance (in PS) Up to 300 °C [1][2]

Light Fastness (in PS) Grade 8 (Superior) [1][2]

Water Solubility Insoluble [2][3][4]

Solvent Selection and Solubility Profile
The choice of solvent is the most critical factor in the successful dissolution of Solvent Red
135. Its non-polar nature dictates its affinity for organic solvents.[8] The following table

summarizes the quantitative solubility in common laboratory solvents.
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Organic Solvent Chemical Formula
Solubility at 20°C
(g/L)

Source

Methylbenzene

(Toluene)
C₇H₈ 0.6 [3][5][9]

Dichloromethane

(DCM)
CH₂Cl₂ 0.3 [3][5][9]

Acetone C₃H₆O 0.2 [3][5][9]

Butyl Acetate C₆H₁₂O₂ 0.2 [3][5]

Ethyl Alcohol

(Ethanol)
C₂H₅OH 0.1 [3][5][9]

Chloroform CHCl₃ Soluble (qualitative) [2][3][4]

Expert Insight: While Toluene and Dichloromethane exhibit the highest solubility, the selection

of a solvent should also be guided by the specific application, compatibility with other materials

in the formulation, and safety considerations. For instance, in solvent casting of polymer films,

the solvent's volatility and its ability to dissolve the polymer matrix are equally important.

Laboratory Dissolution Protocols
The following protocols provide step-by-step guidance for preparing Solvent Red 135
solutions. It is imperative to adhere to all safety precautions outlined in the Safety Data Sheet

(SDS), including the use of personal protective equipment (PPE) such as chemical safety

goggles, gloves, and working within a chemical fume hood.[7][10]

Protocol 1: Preparation of a Stock Solution
This protocol is suitable for creating a concentrated stock solution that can be diluted for

various applications.

Materials:

Solvent Red 135 powder

Selected organic solvent (e.g., Toluene, Dichloromethane, or Chloroform)
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Volumetric flask

Magnetic stirrer and stir bar

Analytical balance

Procedure:

Weighing: Accurately weigh the desired amount of Solvent Red 135 powder using an

analytical balance.

Initial Solvent Addition: Transfer the powder to a volumetric flask. Add approximately half of

the final desired volume of the chosen solvent.

Dissolution: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the

mixture until the powder is completely dissolved. Gentle heating may be employed to

expedite dissolution, but care must be taken to avoid solvent evaporation and potential

degradation if the temperature is too high.

Final Volume Adjustment: Once the dye is fully dissolved, add the solvent to the calibration

mark on the volumetric flask.

Homogenization: Cap the flask and invert it several times to ensure a homogenous solution.

Storage: Store the stock solution in a tightly sealed, light-resistant container to prevent

solvent evaporation and photodegradation.

Protocol 2: Dissolution for Polymer Film Casting
This protocol details the incorporation of Solvent Red 135 into a polymer solution for creating

colored films.

Materials:

Polymer (e.g., Polystyrene, PET)

Solvent Red 135 stock solution (prepared as in Protocol 1) or powder
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Appropriate solvent for the polymer (e.g., Toluene or Chloroform for PS; a mixture of

Trifluoroacetic acid (TFA) and Dichloromethane (DCM) for PET)[1]

Beaker or flask

Magnetic stirrer and stir bar

Procedure:

Polymer Dissolution: Dissolve the polymer in the chosen solvent to the desired concentration

(e.g., 10-20% w/v).[1] This may require prolonged stirring.

Dye Addition:

From Stock Solution: Add the calculated volume of the Solvent Red 135 stock solution to

the polymer solution to achieve the target color concentration.

From Powder: If adding directly, weigh the appropriate amount of Solvent Red 135
powder and add it to the polymer solution.

Homogenization: Stir the final solution until the dye is uniformly dispersed, resulting in a

homogenous colored polymer solution.[1]

Causality Behind Experimental Choices: The use of a stock solution is often preferred as it

allows for more accurate and reproducible dosing of the dye into the polymer matrix. When

working with PET, a co-solvent system like TFA/DCM is necessary due to PET's high chemical

resistance.[1]

Visualization of the Dissolution Workflow
The following diagrams illustrate the decision-making process and procedural flow for

dissolving Solvent Red 135.
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Caption: Decision workflow for dissolving Solvent Red 135.

Caption: Experimental workflow for preparing colored polymer solutions.
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Safety and Handling
Solvent Red 135 is harmful if swallowed and may cause irritation to the eyes, skin, and

respiratory tract.[7][10] There are also potential risks of irreversible effects.[7][10]

Personal Protective Equipment (PPE): Always wear chemical safety goggles, compatible

gloves, and a lab coat.[7]

Engineering Controls: All handling of Solvent Red 135 powder and its solutions should be

conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[7]

First Aid:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes.[7]

Skin: Wash the affected area thoroughly with soap and water.[7]

Ingestion: If the individual is conscious, provide 2-4 cupfuls of milk or water.[7]

Inhalation: Move the individual to fresh air.[7]

In all cases of significant exposure, seek immediate medical attention.[7]

Disposal: Dispose of waste Solvent Red 135 and its solutions in accordance with

institutional and local regulations for chemical waste.[10] Label waste containers clearly.[10]

Conclusion
The successful dissolution of Solvent Red 135 is a straightforward process when guided by an

understanding of its solubility characteristics and adherence to proper laboratory techniques.

By selecting the appropriate solvent and following the detailed protocols, researchers can

prepare homogenous solutions suitable for a wide array of applications, from fundamental

materials science research to the development of colored polymeric materials. The paramount

importance of safety cannot be overstated, and all handling should be performed with the

necessary precautions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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